Cas no 2680703-04-0 ((2,2-Dimethylpiperidin-4-yl)methanamine)
(2,2-Dimethylpiperidin-4-yl)methanamine Chemical and Physical Properties
Names and Identifiers
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- 2680703-04-0
- (2,2-dimethylpiperidin-4-yl)methanamine
- EN300-7009249
- (2,2-Dimethylpiperidin-4-yl)methanamine
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- Inchi: 1S/C8H18N2/c1-8(2)5-7(6-9)3-4-10-8/h7,10H,3-6,9H2,1-2H3
- InChI Key: QCOANIBSIDYHMB-UHFFFAOYSA-N
- SMILES: N1CCC(CN)CC1(C)C
Computed Properties
- Exact Mass: 142.146998583g/mol
- Monoisotopic Mass: 142.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 38Ų
(2,2-Dimethylpiperidin-4-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7009249-0.05g |
(2,2-dimethylpiperidin-4-yl)methanamine |
2680703-04-0 | 95.0% | 0.05g |
$707.0 | 2025-03-12 | |
| Enamine | EN300-7009249-0.1g |
(2,2-dimethylpiperidin-4-yl)methanamine |
2680703-04-0 | 95.0% | 0.1g |
$741.0 | 2025-03-12 | |
| Enamine | EN300-7009249-0.25g |
(2,2-dimethylpiperidin-4-yl)methanamine |
2680703-04-0 | 95.0% | 0.25g |
$774.0 | 2025-03-12 | |
| Enamine | EN300-7009249-0.5g |
(2,2-dimethylpiperidin-4-yl)methanamine |
2680703-04-0 | 95.0% | 0.5g |
$809.0 | 2025-03-12 | |
| Enamine | EN300-7009249-1.0g |
(2,2-dimethylpiperidin-4-yl)methanamine |
2680703-04-0 | 95.0% | 1.0g |
$842.0 | 2025-03-12 | |
| Enamine | EN300-7009249-2.5g |
(2,2-dimethylpiperidin-4-yl)methanamine |
2680703-04-0 | 95.0% | 2.5g |
$1650.0 | 2025-03-12 | |
| Enamine | EN300-7009249-5.0g |
(2,2-dimethylpiperidin-4-yl)methanamine |
2680703-04-0 | 95.0% | 5.0g |
$2443.0 | 2025-03-12 | |
| Enamine | EN300-7009249-10.0g |
(2,2-dimethylpiperidin-4-yl)methanamine |
2680703-04-0 | 95.0% | 10.0g |
$3622.0 | 2025-03-12 |
(2,2-Dimethylpiperidin-4-yl)methanamine Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on (2,2-Dimethylpiperidin-4-yl)methanamine
(2,2-Dimethylpiperidin-4-yl)methanamine (CAS No. 2680703-04-0): An Overview of a Promising Compound in Medicinal Chemistry
(2,2-Dimethylpiperidin-4-yl)methanamine (CAS No. 2680703-04-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.
The chemical structure of (2,2-Dimethylpiperidin-4-yl)methanamine is characterized by a piperidine ring with two methyl groups at the 2-position and a methylamine group attached to the 4-position. This specific arrangement of functional groups imparts unique pharmacological properties to the molecule, making it an attractive candidate for drug development.
Recent studies have highlighted the potential of (2,2-Dimethylpiperidin-4-yl)methanamine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that (2,2-Dimethylpiperidin-4-yl)methanamine could be a valuable lead compound for the development of new anti-inflammatory drugs.
In addition to its anti-inflammatory properties, (2,2-Dimethylpiperidin-4-yl)methanamine has also shown promise in neurodegenerative disease research. A preclinical study conducted by a team of researchers at the University of California found that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings open up new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic profile of (2,2-Dimethylpiperidin-4-yl)methanamine has been extensively studied to ensure its suitability for clinical applications. Research indicates that this compound has favorable oral bioavailability and a long half-life, which are crucial factors for developing effective oral medications. Furthermore, preliminary toxicology studies have shown that (2,2-Dimethylpiperidin-4-yl)methanamine is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.
The synthetic route for preparing (2,2-Dimethylpiperidin-4-yl)methanamine has been optimized to achieve high yields and purity. The synthesis typically involves several steps, including the formation of a substituted piperidine ring followed by selective functional group modifications. The availability of efficient synthetic methods ensures that this compound can be produced on a large scale for further research and potential commercialization.
In conclusion, (2,2-Dimethylpiperidin-4-yl)methanamine (CAS No. 2680703-04-0) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as inflammation and neurodegeneration. Ongoing research continues to uncover new insights into the mechanisms of action and potential clinical uses of this compound, paving the way for its future application in medicine.
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